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Executive Summary
Copper(l) cyanide-13C,15N (

) represents a high-fidelity isotopic probe used extensively in structural elucidation and
metabolic tracer studies. Unlike its natural abundance counterpart, this doubly labeled
isotopologue serves as a "silent” witness in reaction mechanisms, allowing for precise tracking
of cyano-group transfer without kinetic isotope effects obscuring the pathway. Its primary utility
lies in solid-state NMR spectroscopy, where the scalar couplings between the quadrupolar
copper nuclei and the labeled carbon/nitrogen atoms provide unique structural fingerprints for
coordination polymers and organocuprate intermediates.
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Isotopic Signhature & Spectroscopic Properties[1][2]
[3][4][5][6]

The value of Cu

C

N lies in its spectroscopic transparency. The introduction of spin-1/2 nuclei (

C and

N) transforms the silent cyanide ligand into a sensitive reporter of local electronic
environments.

Solid-State NMR Characterization

Solid-state NMR is the gold standard for characterizing CuCN due to its insolubility in standard
solvents. The spectra are dominated by the interaction between the spin-1/2 isotope labels and
the quadrupolar

Cu and

Cu nuclei (

).

Table 1: NMR Parameters for Polycrystalline Cu

C

N
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Parameter

Value /| Range

Structural Insight

C Chemical Shift (

)

148 — 155 ppm

Deshielded relative to organic
nitriles (115-120 ppm) due to

back-bonding from Cu(l).

N Chemical Shift (

)

280 — 290 ppm

(Relative to lig. NH

). Sensitive to head-to-tail

disorder in the polymer chain.

+725 Hz

Large scalar coupling indicates

significant

-character in the Cu-C bond.

-250 Hz

Confirms the polymeric nature
[-Cu-C-N-Cu-] with covalent
bonding at both ends.

Expert Insight: The large magnitude of the

Cu-

C coupling constant (

Hz) is diagnostic. In experimental spectra, this manifests not as a simple splitting

but as a complex multiplet often requiring MAS (Magic Angle Spinning) speeds

exceeding 10 kHz to resolve fully from the quadrupolar broadening.

Vibrational Spectroscopy (IR/Raman)

The "reduced mass" effect of the heavy isotopes causes a predictable redshift in the C
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N stretching frequency. This shift is a critical quality control metric to verify isotopic enrichment (
).
e Natural Abundance (
): ~2170 cm
e Doubly Labeled (
): ~2090 cm
e Shift (
):

cm

Physicochemical Characterization

Physically, Cu

C

N behaves identically to the natural isotopologue but requires specialized handling due to the
cost of the isotopes.

Table 2: Core Physicochemical Data
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Property Data Notes
) Increased from 89.56 g/mol
Formula Weight 91.55 g/mol _
due to +3 Da mass shift.
Off-white to pale cream Greenish tint indicates
Appearance o _ _
powder oxidation to Cu(ll) (impurity).
High density facilitates rapid
Density 2.92 g/cm3 sedimentation during
synthesis.
Forms infinite linear chains [-
Crystal Structure Orthorhombic / Monoclinic Cu-CN-] with head-to-tall
disorder.
Negligible (

Solubility (Water) Practically insoluble; requires
olubili ater
Y ) complexing agents to dissolve.

) Dissolves by forming soluble
Soluble in KCN, NH _
Solubility (Complexing) Ccyanocuprate ions

OH, Pyridine

Synthesis Protocol: The Reduced-Waste
Precipitation

Obijective: Synthesize high-purity Cu

C

N from expensive K

C

N with >95% yield. Principle: In-situ reduction of Cu(ll) sulfate by sodium bisulfite in the
presence of labeled cyanide precipitates the insoluble Cu(l) species immediately, preventing
loss of the isotope.

Reagents
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Copper(ll) Sulfate Pentahydrate (

): 1.2 equivalents

Potassium Cyanide-
C,
N (

): 1.0 equivalent (Limiting Reagent)

Sodium Bisulfite (

): 1.5 equivalents

Solvent: Degassed Milli-Q Water

Step-by-Step Methodology

o Preparation: Dissolve

in minimal degassed water in a round-bottom flask under Argon.
e Reduction Setup: In a separate vessel, dissolve
and
in water. The solution will turn from blue to emerald green as Cu(ll) reduces.

o Precipitation: Add the Copper/Bisulfite solution dropwise to the cyanide solution at 60°C.

o Why? Adding Cu to CN ensures cyanide is always in excess locally until the end,
preventing the formation of Cu(ll)[Cu(l)(CN)2]2 mixed valence defects.

» Digestion: Stir at 60°C for 30 minutes. A white precipitate of Cu

C
N forms.

 Purification: Centrifuge and wash 3x with water, then 2x with ethanol.
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e Drying: Dry under high vacuum (0.1 mbar) at 80°C for 4 hours.

Reaction Workflow Diagram

K-13C-15N

(Limiting Reagent) Dropwise Addition

\ Precipitation Crude Solid N Centrifugation Vac Dry >
/ (60°C, Argon) (H20 / EtOH) (Solid White)

CuS0O4 + NaHSO3

(Reductant Mix)

Click to download full resolution via product page

Figure 1: Optimized workflow for the synthesis of isotopically labeled Copper(l) Cyanide.

Applications in Drug Development

Cu

C

N is primarily used to introduce the labeled cyano motif into aromatic scaffolds, a common
pharmacophore in kinase inhibitors and antiviral agents.

The Labeled Rosenmund-von Braun Reaction

This reaction converts aryl halides (Ar-I or Ar-Br) into labeled aryl nitriles (
).
e Mechanism: Oxidative addition of Cu(l) into the Ar-X bond, followed by ligand exchange with

, and reductive elimination.

o Advantage: The labeled carbon is introduced late-stage, reducing the cost of the synthesis.

Mechanistic Pathway Diagram

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b12062298/docs?utm_src=pdf-body-img#physicochemical-properties-of-copper-i-cyanide-13c-15n
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12062298?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Aryl Halide Cu-13C-15N
(Ar-I) ((REELE)

Oxidative Addition
(DMF/Pyridine, 150°C)

Organocuprate
Intermediate
[Ar-Cu-CN]-

Reductive Elimination

Labeled Nitrile Cul
(Ar-13C-15N) (Precipitate)

Click to download full resolution via product page

Figure 2: Reaction pathway for the synthesis of labeled aryl nitriles using Cu-13C-15N.

Safety & Handling

Critical Warning: While CuCN is insoluble and less immediately bioavailable than KCN, it is
highly toxic and generates lethal HCN gas upon contact with acids.

e Acid Incompatibility: Never allow Cu

C
N to contact acidic waste streams.

o Oxidizers: Avoid contact with strong oxidizers (chlorates, nitrates) as this can lead to
explosive reactions.

o Waste Disposal: All CuCN waste must be quenched with bleach (sodium hypochlorite) at pH
> 10 to oxidize cyanide to cyanate before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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